Tuberculostearic Acid
Tuberculostearic Acid
Tuberculostearic acid is a methyl-branched fatty acid, the structure of which is that of stearic acid carrying a methyl group at C-10. It is a methyl-branched fatty acid and a long-chain fatty acid. It derives from an octadecanoic acid.
10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2.
10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2.
Brand Name:
Vulcanchem
CAS No.:
542-47-2
VCID:
VC0146152
InChI:
InChI=1S/C19H38O2/c1-3-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
SMILES:
CCCCCCCCC(C)CCCCCCCCC(=O)O
Molecular Formula:
C19H38O2
Molecular Weight:
298.5 g/mol
Tuberculostearic Acid
CAS No.: 542-47-2
Reference Standards
VCID: VC0146152
Molecular Formula: C19H38O2
Molecular Weight: 298.5 g/mol
| CAS No. | 542-47-2 |
|---|---|
| Product Name | Tuberculostearic Acid |
| Molecular Formula | C19H38O2 |
| Molecular Weight | 298.5 g/mol |
| IUPAC Name | 10-methyloctadecanoic acid |
| Standard InChI | InChI=1S/C19H38O2/c1-3-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21/h18H,3-17H2,1-2H3,(H,20,21) |
| Standard InChIKey | BEOUGZFCUMNGOU-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC(C)CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC(C)CCCCCCCCC(=O)O |
| Physical Description | Solid |
| Description | Tuberculostearic acid is a methyl-branched fatty acid, the structure of which is that of stearic acid carrying a methyl group at C-10. It is a methyl-branched fatty acid and a long-chain fatty acid. It derives from an octadecanoic acid. 10-Methyl-octadecanoic acid, also known as 10-methylstearate or tuberculostearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 10-Methyl-octadecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 10-Methyl-octadecanoic acid has been detected in multiple biofluids, such as cerebrospinal fluid and urine. Within the cell, 10-methyl-octadecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. 10-Methyl-octadecanoic acid participates in a number of enzymatic reactions. In particular, 10-methyl-octadecanoic acid can be biosynthesized from octadecanoic acid. 10-Methyl-octadecanoic acid can also be converted into PIM2. |
| Synonyms | 10-methyloctadecanoic acid 10-methylstearic acid tuberculostearic acid |
| PubChem Compound | 65037 |
| Last Modified | Nov 11 2021 |
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